Cas no 66162-14-9 (Pyrrolidine, 2-[(4-chlorophenyl)methyl]-1-methyl-)

• Product Name: Pyrrolidine, 2-[(4-chlorophenyl)methyl]-1-methyl-
• CAS No: 66162-14-9
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 388645
• PubChem ID: 23452505
• Update Time: 2025-04-19

Pyrrolidine, 2-[(4-chlorophenyl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(4-chlorophenyl)methyl]-1-methyl-
• 2-[(4-chlorophenyl)methyl]-1-methylpyrrolidine
• DTXSID00634288
• SCHEMBL11369857
• 66162-14-9
• 2-(4-chlorobenzyl)-1-methylpyrrolidine
• JNKCIXCNBFFNHD-UHFFFAOYSA-N

• Inchi： 1S/C12H16ClN/c1-14-8-2-3-12(14)9-10-4-6-11(13)7-5-10/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： JNKCIXCNBFFNHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1CCCN1C

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų